Cas no 1261901-57-8 (4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid)

4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid structure
1261901-57-8 structure
Product Name:4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid
CAS No:1261901-57-8
MF:C14H10ClFO2
MW:264.679406642914
MDL:MFCD18320783
CID:1039229
PubChem ID:53226682
Update Time:2025-04-20

4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-Chloro-3-fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
    • 4-(3-chloro-4-methylphenyl)-2-fluorobenzoic acid
    • CS-0443550
    • BS-20159
    • AKOS016001082
    • DTXSID60690300
    • 1261901-57-8
    • [1,1'-Biphenyl]-4-carboxylic acid, 3'-chloro-3-fluoro-4'-methyl-
    • 3'-Chloro-3-fluoro-4'-methyl[1,1'-biphenyl]-4-carboxylic acid
    • MFCD18320783
    • 3'-Chloro-3-fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylicacid
    • 3/'-Chloro-3-fluoro-4/'-Methyl-[1,1/'-biphenyl]-4-carboxylic acid
    • 4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid
    • MDL: MFCD18320783
    • Inchi: 1S/C14H10ClFO2/c1-8-2-3-9(6-12(8)15)10-4-5-11(14(17)18)13(16)7-10/h2-7H,1H3,(H,17,18)
    • InChI Key: SPPWCMVOZDTVIK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

  • Exact Mass: 264.03500
  • Monoisotopic Mass: 264.0353354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 4.15270

4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid
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4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid
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abcr
AB327985-1 g
4-(3-Chloro-4-methylphenyl)-2-fluorobenzoic acid; 98%
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abcr
AB327985-5 g
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€654.00 2023-04-26
Fluorochem
217296-1g
3'-Chloro-3-fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
1261901-57-8 95%
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£150.00 2022-03-01
Fluorochem
217296-5g
3'-Chloro-3-fluoro-4'-methyl-[1,1'-biphenyl]-4-carboxylic acid
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Fluorochem
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